molecular formula C16H20ClFN2O B5138621 1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide

1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide

Cat. No. B5138621
M. Wt: 310.79 g/mol
InChI Key: GHORGPVSPKXISC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide is a chemical compound that belongs to the class of piperidine carboxamide derivatives. This compound has attracted significant research attention due to its potential applications in the field of medicine and pharmacology.

Mechanism of Action

The exact mechanism of action of 1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide is not fully understood. However, studies have suggested that this compound acts by modulating the activity of certain neurotransmitters in the brain, including gamma-aminobutyric acid (GABA) and glutamate. By modulating the activity of these neurotransmitters, this compound is believed to reduce pain and inflammation, as well as prevent seizures and reduce anxiety.
Biochemical and physiological effects:
Studies have shown that 1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide has a number of biochemical and physiological effects. For example, this compound has been found to inhibit the release of certain pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are involved in the development of chronic pain and inflammation. Additionally, this compound has been found to increase the levels of certain neurotransmitters, such as GABA, which can help to reduce anxiety and prevent seizures.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide is its potent analgesic and anti-inflammatory properties, which make it a promising candidate for the treatment of chronic pain conditions. Additionally, this compound has been found to have anticonvulsant and anxiolytic effects, which could be useful in the treatment of epilepsy and anxiety disorders. However, there are also some limitations to using this compound in lab experiments. For example, this compound can be difficult to synthesize and may require specialized equipment and expertise. Additionally, the exact mechanism of action of this compound is not fully understood, which could make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide. One area of interest is the development of new analogs of this compound with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different neurotransmitter systems. Finally, more research is needed to explore the potential therapeutic applications of this compound in the treatment of various pain and neurological disorders.

Synthesis Methods

The synthesis of 1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide involves the reaction of 2-chloro-6-fluorobenzylamine with cyclopropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with 4-piperidinecarboxylic acid to yield the final product. This synthesis method has been reported in several studies and has been found to yield high purity and good yields of the compound.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-N-cyclopropyl-4-piperidinecarboxamide has been studied extensively for its potential applications in the field of medicine and pharmacology. Studies have shown that this compound has potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of chronic pain conditions such as neuropathic pain and osteoarthritis. Additionally, this compound has been found to have anticonvulsant and anxiolytic effects, which could be useful in the treatment of epilepsy and anxiety disorders.

properties

IUPAC Name

1-[(2-chloro-6-fluorophenyl)methyl]-N-cyclopropylpiperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20ClFN2O/c17-14-2-1-3-15(18)13(14)10-20-8-6-11(7-9-20)16(21)19-12-4-5-12/h1-3,11-12H,4-10H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHORGPVSPKXISC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC(=O)C2CCN(CC2)CC3=C(C=CC=C3Cl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20ClFN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.79 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.